Cas no 1803612-01-2 (3-(dimethylamino)methylfuran-2-carboxylic Acid hydrochloride)

• Product Name: 3-(dimethylamino)methylfuran-2-carboxylic Acid hydrochloride
• CAS No: 1803612-01-2
• MDL: MFCD28348302
• CID: 4618361
• PubChem ID: 102555191
• Update Time: 2025-06-09

3-(dimethylamino)methylfuran-2-carboxylic Acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)methylfuran-2-carboxylic Acid hydrochloride

• MDL： MFCD28348302

Additional information on 3-(dimethylamino)methylfuran-2-carboxylic Acid hydrochloride

3-(Dimethylamino)methylfuran-2-carboxylic Acid Hydrochloride (CAS No. 1803612-01-2): A Comprehensive Overview

In the realm of pharmaceutical intermediates and fine chemicals, 3-(dimethylamino)methylfuran-2-carboxylic Acid hydrochloride (CAS No. 1803612-01-2) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often abbreviated as DMFCA-HCl, is a derivative of furan carboxylic acid, which is widely utilized in drug discovery, agrochemical synthesis, and material science. Its molecular structure, featuring a dimethylamino moiety and a furan-2-carboxylic acid backbone, makes it a valuable building block for designing bioactive molecules.

The growing interest in heterocyclic compounds like 3-(dimethylamino)methylfuran-2-carboxylic Acid hydrochloride aligns with current trends in medicinal chemistry, where researchers seek novel scaffolds for targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. Searches for "furan derivatives in drug development" and "CAS 1803612-01-2 applications" have surged, reflecting its relevance in modern research. Additionally, its role in green chemistry and sustainable synthesis methods has become a hot topic, as industries strive to reduce environmental impact.

From a synthetic perspective, DMFCA-HCl is typically prepared through multi-step organic reactions, including amination and carboxylation of furan precursors. Its hydrochloride salt form enhances stability and solubility, making it preferable for laboratory and industrial use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for researchers focusing on "high-purity pharmaceutical intermediates."

The compound's potential extends beyond pharmaceuticals. Recent studies explore its utility in catalysis and polymer chemistry, where its functional groups can modify material properties. For instance, queries like "furan-based catalysts" and "CAS 1803612-01-2 in materials science" highlight its cross-disciplinary appeal. Furthermore, its compatibility with click chemistry and bioconjugation techniques opens doors for innovative applications in biotech and diagnostics.

Safety and handling of 3-(dimethylamino)methylfuran-2-carboxylic Acid hydrochloride adhere to standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain integrity. This aligns with the broader demand for "safe handling of chemical intermediates"—a frequently searched topic among professionals.

In summary, CAS No. 1803612-01-2 represents a compelling case of how specialty chemicals drive innovation across industries. Its dual role in drug discovery and advanced materials, coupled with rising interest in sustainable chemistry, positions it as a compound of enduring significance. As research evolves, so too will its applications, answering the growing demand for "multifunctional heterocyclic compounds" in science and technology.